1-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylmethanamine

• IUPAC Name: N-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-(1-ethylimidazol-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C16H18ClN5O/c1-3-22-8-7-18-14(22)10-21(2)11-15-19-16(20-23-15)12-5-4-6-13(17)9-12/h4-9H,3,10-11H2,1-2H3
• InChI Key: HGSYLZBSKXKEDB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CN(C)CC2=NC(=NO2)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H18ClN5O
• Molecular Weight: 331.80 g/mol
• Solubility: 37.8 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylmethanamine is a complex organic compound featuring multiple functional groups, including a chlorophenyl group, an oxadiazole ring, and an imidazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the oxadiazole ring followed by the introduction of the chlorophenyl and imidazole moieties. One common approach is to start with 3-chlorophenyl hydrazine, which undergoes cyclization with carbon disulfide and hydroxylamine to form the oxadiazole ring. Subsequent reactions with ethyl imidazole and formaldehyde under acidic conditions can introduce the imidazole and methylamine groups.

Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve optimized reaction conditions to increase yield and purity. Continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability. Purification techniques such as recrystallization or column chromatography are used to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The chlorophenyl group can be oxidized to form chlorobenzene derivatives.

• Reduction: The oxadiazole ring can be reduced to form a corresponding amine.

• Substitution: The imidazole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromyl chloride (CrO₂Cl₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are used.

• Substitution: Electrophilic substitution reactions often use strong acids like sulfuric acid (H₂SO₄) or Lewis acids like aluminum chloride (AlCl₃).

Major Products Formed:

• Oxidation: Chlorobenzene derivatives.

• Reduction: Amines derived from the oxadiazole ring.

• Substitution: Substituted imidazole derivatives.

Scientific Research Applications

This compound has shown promise in various scientific research applications:

• Medicinal Chemistry: It has been studied for its potential as an antiviral, antibacterial, and anticancer agent.

• Material Science: Its unique structure makes it suitable for use in organic electronic materials.

• Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, in medicinal applications, it may bind to enzymes or receptors involved in disease processes, inhibiting their activity and leading to therapeutic effects. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

This compound is unique due to its combination of functional groups and structural features. Similar compounds include other oxadiazole and imidazole derivatives, which may have similar biological activities but differ in their chemical structure and properties. Examples of similar compounds include:

• 1,3,4-Oxadiazole derivatives: Known for their antibacterial and antiviral properties.

• Imidazole derivatives: Used in various pharmaceuticals for their anti-inflammatory and antifungal activities.